![molecular formula C19H16ClNO3 B8272454 3-[1-(Benzyloxycarbonyl)indol-3-yl]-1-chloropropan-2-one](/img/structure/B8272454.png)
3-[1-(Benzyloxycarbonyl)indol-3-yl]-1-chloropropan-2-one
Cat. No. B8272454
M. Wt: 341.8 g/mol
InChI Key: LLOFYRYNSSKYBW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07994333B2
Procedure details
The procedure described above for the synthesis of 3-(3,4-dichlorophenyl)-2-oxopropyl acetate was followed, reacting 3-[1-(benzyloxycarbonyl)indol-3-yl]-1-chloropropan-2-one (19.28 g, 56.4 mmol) with acetic acid (6.5 mL, 6.8 g, 0.11 mol) and triethylamine (15.7 mL, 11.4 g, 0.113 mol). Flash chromatography over silica gel (25% ethyl acetate in hexanes) gave pure product as an orange oil that solidified under vacuum to a yellow solid (9.06 g, 44% yield): 1H NMR (400 MHz, CDCl3) δ 2.15 (s, 3H) 3.81 (d, J=0.8 Hz, 2H) 4.73 (s, 2H) 5.45 (s, 2H) 7.26-7.30 (m, 1H) 7.32-7.51 (m, 7H) 7.62 (s, 1H) 8.18 (s, 1H).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
19.28 g
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[C:1]([O:4]CC(=O)CC1C=CC(Cl)=C(Cl)C=1)(=[O:3])[CH3:2].[CH2:17]([O:24][C:25]([N:27]1[C:35]2[C:30](=[CH:31][CH:32]=[CH:33][CH:34]=2)[C:29]([CH2:36][C:37](=[O:40])[CH2:38]Cl)=[CH:28]1)=[O:26])[C:18]1[CH:23]=[CH:22][CH:21]=[CH:20][CH:19]=1.C(O)(=O)C.C(N(CC)CC)C>>[C:1]([O:4][CH2:38][C:37](=[O:40])[CH2:36][C:29]1[C:30]2[C:35](=[CH:34][CH:33]=[CH:32][CH:31]=2)[N:27]([C:25]([O:24][CH2:17][C:18]2[CH:23]=[CH:22][CH:21]=[CH:20][CH:19]=2)=[O:26])[CH:28]=1)(=[O:3])[CH3:2]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(=O)OCC(CC1=CC(=C(C=C1)Cl)Cl)=O
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Step Two
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Name
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Quantity
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19.28 g
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)OC(=O)N1C=C(C2=CC=CC=C12)CC(CCl)=O
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Step Three
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Name
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Quantity
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6.5 mL
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Type
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reactant
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Smiles
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C(C)(=O)O
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Step Four
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Name
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Quantity
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15.7 mL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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Flash chromatography over silica gel (25% ethyl acetate in hexanes) gave pure product as an orange oil that
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Outcomes
Product
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Name
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Type
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product
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Smiles
|
C(C)(=O)OCC(CC1=CN(C2=CC=CC=C12)C(=O)OCC1=CC=CC=C1)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 9.06 g | |
| YIELD: PERCENTYIELD | 44% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
